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Compound of Interest

Compound Name: Ferrous Gluconate

Cat. No.: B096098 Get Quote

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of ferrous gluconate, tailored for researchers, scientists, and drug development

professionals. The information presented herein is crucial for understanding the behavior of

ferrous gluconate in various experimental and formulation settings.

Core Physicochemical Properties
Ferrous gluconate is an iron (II) salt of gluconic acid, widely used as a nutritional supplement

to treat iron deficiency anemia. Its physicochemical characteristics are pivotal for its stability,

bioavailability, and formulation design.

General Properties
Ferrous gluconate is typically a yellowish-grey or pale greenish-yellow powder or granules. It

may have a faint odor resembling burnt sugar.

Quantitative Physicochemical Data
The following tables summarize the key quantitative physicochemical properties of ferrous
gluconate.

Table 1: General Physicochemical Properties of Ferrous Gluconate
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Property Value References

Molecular Formula C₁₂H₂₂FeO₁₄ (anhydrous) [1][2]

C₁₂H₂₂FeO₁₄ · 2H₂O

(dihydrate)
[3]

Molecular Weight 446.14 g/mol (anhydrous) [1][2]

482.17 g/mol (dihydrate) [3]

Melting Point 188 °C (decomposes) [1][4]

pKa 6.28 at 20 °C [5]

pH (1% solution) Approximately 4.8

pH (5% aqueous solution) Acidic to litmus [5]

pH (10% solution) 4.0 - 5.5 [1]

Table 2: Solubility Profile of Ferrous Gluconate

Solvent Solubility References

Water
1 g in approx. 10 mL with slight

heating
[1][5]

1 g in 1.3 mL at 100 °C [1]

8.5 g in 100 cm³ at 20 °C [4]

Ethanol Practically insoluble [4][5]

Glycerin Soluble [3]

Table 3: Stability and Hygroscopicity of Ferrous Gluconate
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Condition Observation References

Light Exposure
Affected by light; store in the

dark.
[5]

Air Exposure
Ferrous iron slowly oxidizes to

ferric iron.
[1]

pH

Rapid oxidation in

approximately neutral

solutions; stability is improved

by buffering to a pH of 3.5 to

4.5.

[1]

Hygroscopicity

Loses between 6.5% and

10.0% of its weight when dried

at 105 °C for 16 hours.

[6]

Experimental Protocols
This section provides detailed methodologies for determining the key physicochemical

properties of ferrous gluconate.

Determination of Equilibrium Solubility
This protocol is based on the World Health Organization (WHO) guidelines for equilibrium

solubility determination for the purpose of the Biopharmaceutics Classification System (BCS).

Objective: To determine the equilibrium solubility of ferrous gluconate in aqueous media at

different pH values.

Materials:

Ferrous gluconate powder

pH 1.2 buffer (e.g., 0.1 N HCl)

pH 4.5 acetate buffer
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pH 6.8 phosphate buffer

Calibrated pH meter

Shaking incubator or water bath with temperature control (set to 37 ± 1 °C)

Centrifuge

Validated analytical method for ferrous gluconate quantification (e.g., UV-Vis

spectrophotometry or HPLC)

Syringe filters (e.g., 0.45 µm)

Procedure:

Add an excess amount of ferrous gluconate powder to flasks containing the pH 1.2, 4.5,

and 6.8 buffers. Ensure there is undissolved solid at the bottom of each flask.

Place the flasks in a shaking incubator at 37 ± 1 °C and agitate at a constant, appropriate

speed.

At predetermined time points (e.g., 24, 48, and 72 hours), withdraw an aliquot of the

supernatant.

Immediately filter the aliquot using a syringe filter to remove any undissolved solids.

Dilute the filtered sample with the respective buffer to a concentration within the validated

range of the analytical method.

Analyze the concentration of ferrous gluconate in the diluted samples using a validated

analytical method.

Equilibrium is considered reached when the concentration of ferrous gluconate in

consecutive time points does not differ significantly.

Measure and record the final pH of each solution.

Melting Point Determination (USP <741> Class Ia)
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This protocol follows the United States Pharmacopeia (USP) general chapter <741> for

determining the melting range.[7][8][9][10][11]

Objective: To determine the melting range of ferrous gluconate.

Materials:

Ferrous gluconate powder, dried at 105 °C for 16 hours[6]

Melting point apparatus (capillary method)

Melting point capillary tubes

Procedure:

Finely powder the dried ferrous gluconate.

Pack the powdered sample into a capillary tube to a height of 2.5-3.5 mm.

Place the capillary tube in the melting point apparatus.

Heat the apparatus to a temperature about 10 °C below the expected melting point.

Increase the temperature at a rate of 1 ± 0.5 °C per minute.

Record the temperature at which the substance is first observed to collapse or form a liquid

(the beginning of the melting range).

Record the temperature at which the substance is completely melted (the end of the melting

range).

Stability Testing (ICH Q1A(R2) Guidelines)
This protocol outlines a general approach for stability testing of ferrous gluconate as a drug

substance, based on the International Council for Harmonisation (ICH) Q1A(R2) guidelines.[12]

[13][14][15][16]

Objective: To evaluate the stability of ferrous gluconate under various environmental

conditions.
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Materials:

At least three primary batches of ferrous gluconate

Appropriate container closure systems

Stability chambers with controlled temperature and humidity

Validated stability-indicating analytical methods

Procedure:

Stress Testing: Subject a single batch of ferrous gluconate to stress conditions to identify

potential degradation products and establish degradation pathways. Conditions include:

Temperature: In 10 °C increments above the accelerated testing temperature (e.g., 50 °C,

60 °C).

Humidity: 75% relative humidity (RH) or greater.

Photostability: Expose the substance to light according to ICH Q1B guidelines.

Hydrolysis: Test across a wide range of pH values.

Formal Stability Studies:

Long-term testing: Store samples from at least three primary batches at 25 °C ± 2 °C /

60% RH ± 5% RH for a minimum of 12 months.

Accelerated testing: Store samples at 40 °C ± 2 °C / 75% RH ± 5% RH for a minimum of 6

months.

Testing Frequency: Test the samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24

months for long-term testing and 0, 3, 6 months for accelerated testing).

Analytical Tests: At each time point, test the samples for relevant attributes, which may

include:
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Appearance

Assay (ferrous gluconate content)

Degradation products (impurities)

Water content

FT-IR Spectroscopic Analysis (KBr Pellet Method)
This protocol describes the preparation of a potassium bromide (KBr) pellet for the analysis of

solid ferrous gluconate by Fourier-Transform Infrared (FT-IR) spectroscopy.[17][18][19][20]

Objective: To obtain the FT-IR spectrum of ferrous gluconate for identification.

Materials:

Ferrous gluconate powder

Spectroscopic grade potassium bromide (KBr), dried

Agate mortar and pestle

Pellet press and die

Procedure:

Place approximately 1-2 mg of ferrous gluconate and 100-200 mg of KBr in an agate

mortar.

Gently grind the mixture with the pestle until a fine, homogeneous powder is obtained.

Transfer a portion of the powder into the pellet die.

Place the die in the hydraulic press and apply pressure (typically 8-10 tons) for a few

minutes to form a transparent or translucent pellet.

Carefully remove the pellet from the die and place it in the sample holder of the FT-IR

spectrometer.
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Record the spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

UV-Vis Spectrophotometric Assay
This protocol provides a method for the quantitative determination of ferrous gluconate based

on the absorbance of the ferrous ion.[21][22][23][24][25][26][27]

Objective: To determine the concentration of ferrous gluconate in a sample.

Materials:

Ferrous gluconate sample

Ferrous gluconate reference standard

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Reagents for color development (e.g., 1,10-phenanthroline, hydroxylamine hydrochloride,

sodium acetate buffer)

Procedure:

Preparation of Standard Solutions:

Accurately weigh a suitable amount of ferrous gluconate reference standard and

dissolve it in a volumetric flask with deionized water to prepare a stock solution of known

concentration.

Prepare a series of standard solutions of decreasing concentrations by diluting the stock

solution.

Preparation of Sample Solution:

Accurately weigh a sample of ferrous gluconate and dissolve it in a volumetric flask with

deionized water to obtain a solution with a concentration within the range of the standard

solutions.
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Color Development:

To an aliquot of each standard and sample solution, add hydroxylamine hydrochloride

solution (to reduce any ferric ions to ferrous ions), followed by 1,10-phenanthroline

solution and sodium acetate buffer to adjust the pH.

Allow the color to develop for a specified time.

Spectrophotometric Measurement:

Measure the absorbance of each solution at the wavelength of maximum absorbance

(λmax), which is typically around 510-522 nm for the iron-phenanthroline complex.[27][28]

Calculation:

Construct a calibration curve by plotting the absorbance of the standard solutions versus

their concentrations.

Determine the concentration of ferrous gluconate in the sample solution from the

calibration curve.

Signaling Pathways and Logical Relationships
Cellular Iron Uptake from Ferrous Gluconate
The primary role of ferrous gluconate is to provide ferrous iron (Fe²⁺) for absorption and

utilization by the body. The following diagram illustrates the key steps in the cellular uptake and

metabolism of iron.[4][29][30][31][32]
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Caption: Cellular uptake and metabolism of iron from ferrous gluconate.

Quality Control Workflow for Ferrous Gluconate
A robust quality control (QC) process is essential to ensure the purity, identity, and strength of

ferrous gluconate raw material. The following diagram outlines a logical workflow for the QC

testing of ferrous gluconate.[28][33][34]
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Caption: Quality control workflow for ferrous gluconate raw material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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